Cas no 1804359-84-9 (4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile is a versatile heterocyclic compound featuring a chloromethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine backbone, along with an acetonitrile moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloromethyl group allows for further functionalization, while the trifluoromethoxy and hydroxyl groups enhance its potential for forming bioactive derivatives. Its pyridine core contributes to stability and compatibility with various reaction conditions. The compound is particularly useful in the development of fluorinated active ingredients, offering opportunities for fine-tuning physicochemical properties such as lipophilicity and metabolic stability.
4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile structure
1804359-84-9 structure
Product Name:4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
CAS No:1804359-84-9
MF:C9H6ClF3N2O2
MW:266.604351520538
CID:4833912
Update Time:2025-05-25

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
    • Inchi: 1S/C9H6ClF3N2O2/c10-4-5-3-7(16)15-6(1-2-14)8(5)17-9(11,12)13/h3H,1,4H2,(H,15,16)
    • InChI Key: JOTXDBNGXAXKFK-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(NC(CC#N)=C1OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 445
  • XLogP3: 0.7
  • Topological Polar Surface Area: 62.1

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029093401-1g
4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
1804359-84-9 97%
1g
$1,549.60 2022-04-02

Additional information on 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804359-84-9)

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804359-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with functional groups such as chloromethyl, hydroxy, and trifluoromethoxy, making it a versatile intermediate for synthesizing bioactive molecules. Its acetonitrile moiety further enhances its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "trifluoromethoxy pyridine derivatives" or "chloromethyl pyridine applications" to explore their potential in medicinal chemistry. The compound’s CAS No. 1804359-84-9 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-value synthetic pathways.

The hydroxy and chloromethyl groups in 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile offer sites for further functionalization, aligning with trends in modular synthesis. This adaptability is critical for developing targeted therapies and crop protection agents, addressing global challenges like antibiotic resistance and sustainable agriculture. Notably, its acetonitrile group is pivotal in click chemistry and bioconjugation, topics frequently discussed in peer-reviewed journals.

From an industrial perspective, scalability and purity of CAS No. 1804359-84-9 are frequently debated in forums. Optimizing its synthesis to reduce byproducts—such as through catalytic methods or green chemistry principles—is a hot topic among chemists. Searches for "pyridine acetonitrile synthesis" or "trifluoromethoxy compound stability" highlight user interest in practical applications and safety profiles.

In summary, 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile exemplifies innovation in heterocyclic chemistry. Its multifaceted reactivity and alignment with industry needs ensure its continued prominence in scientific and industrial workflows. For researchers, understanding its properties and derivatives is essential for advancing next-generation solutions in healthcare and beyond.

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